Cas no 1803591-16-3 (Oxan-4-yl3-(trifluoromethyl)phenylmethanamine Hydrochloride)

Oxan-4-yl3-(trifluoromethyl)phenylmethanamine Hydrochloride is a chemically synthesized compound featuring a trifluoromethylphenyl group linked to an oxan-4-ylmethanamine scaffold, in its hydrochloride salt form. The trifluoromethyl group enhances lipophilicity and metabolic stability, while the oxan-4-yl (tetrahydropyranyl) moiety contributes to improved solubility and bioavailability. This compound is of interest in pharmaceutical research, particularly as a potential intermediate or active moiety in drug discovery, owing to its structural versatility and favorable physicochemical properties. The hydrochloride salt form ensures enhanced stability and handling characteristics. Its well-defined synthetic pathway allows for scalable production, making it suitable for further pharmacological evaluation and development.

Oxan-4-yl3-(trifluoromethyl)phenylmethanamine Hydrochloride structure

1803591-16-3 structure

Product Name:Oxan-4-yl3-(trifluoromethyl)phenylmethanamine Hydrochloride

CAS No:1803591-16-3

MF:

MW:

MDL:MFCD28383796

CID:4616808

PubChem ID:112756555

Update Time:2025-05-19

Oxan-4-yl3-(trifluoromethyl)phenylmethanamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

- Oxan-4-yl3-(trifluoromethyl)phenylmethanamine Hydrochloride
- MDL： MFCD28383796

Oxan-4-yl3-(trifluoromethyl)phenylmethanamine Hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	E590838-10mg	Oxan-4-yl[3-(trifluoromethyl)phenyl]methanamine Hydrochloride	1803591-16-3		10mg	$ 70.00	2022-06-05
TRC	E590838-50mg	Oxan-4-yl[3-(trifluoromethyl)phenyl]methanamine Hydrochloride	1803591-16-3		50mg	$ 230.00	2022-06-05
TRC	E590838-100mg	Oxan-4-yl[3-(trifluoromethyl)phenyl]methanamine Hydrochloride	1803591-16-3		100mg	$ 365.00	2022-06-05
Chemenu	CM454790-1g	oxan-4-yl[3-(trifluoromethyl)phenyl]methanamine hydrochloride	1803591-16-3	95%+	1g	$1137	2023-03-26
Enamine	EN300-204203-0.05g	(oxan-4-yl)[3-(trifluoromethyl)phenyl]methanamine hydrochloride	1803591-16-3	95%	0.05g	$218.0	2023-09-16
Enamine	EN300-204203-0.1g	(oxan-4-yl)[3-(trifluoromethyl)phenyl]methanamine hydrochloride	1803591-16-3	95%	0.1g	$326.0	2023-09-16
Enamine	EN300-204203-0.25g	(oxan-4-yl)[3-(trifluoromethyl)phenyl]methanamine hydrochloride	1803591-16-3	95%	0.25g	$466.0	2023-09-16
Enamine	EN300-204203-0.5g	(oxan-4-yl)[3-(trifluoromethyl)phenyl]methanamine hydrochloride	1803591-16-3	95%	0.5g	$735.0	2023-09-16
Enamine	EN300-204203-1.0g	(oxan-4-yl)[3-(trifluoromethyl)phenyl]methanamine hydrochloride	1803591-16-3	95%	1g	$943.0	2023-05-26
Enamine	EN300-204203-2.5g	(oxan-4-yl)[3-(trifluoromethyl)phenyl]methanamine hydrochloride	1803591-16-3	95%	2.5g	$1848.0	2023-09-16

Oxan-4-yl3-(trifluoromethyl)phenylmethanamine Hydrochloride Related Literature

1. An integrated microfluidic platform for sensitive and rapid detection of biological toxins†

Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
2. An alternative biorefinery approach to address microalgal seasonality: blending with spent coffee grounds

Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
3. An integrated digital microfluidic chip for multiplexed proteomic sample preparation and analysis by MALDI-MS†

Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
4. An integrated system for field analysis of Cd(ii) and Pb(ii) via preconcentration using nano-TiO2/cellulose paper composite and subsequent detection with a portable X-ray fluorescence spectrometer†

Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
5. Aggregation, pretransitional behavior, and optical properties in the isotropic phase of lyotropic chromonic liquid crystals studied in high magnetic fields

Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on Oxan-4-yl3-(trifluoromethyl)phenylmethanamine Hydrochloride

Oxan-4-yl3-(trifluoromethyl)phenylmethanamine Hydrochloride (CAS No. 1803591-16-3)

Oxan-4-yl3-(trifluoromethyl)phenylmethanamine Hydrochloride (CAS No. 1803591-16-3) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The presence of the trifluoromethyl group and the oxan ring structure contributes to its distinct chemical properties, making it a valuable candidate for further investigation.

The chemical structure of Oxan-4-yl3-(trifluoromethyl)phenylmethanamine Hydrochloride consists of a central oxan ring (tetrahydro-2H-pyran) linked to a substituted phenyl group with a trifluoromethyl moiety. The hydrochloride salt form enhances its solubility and stability, which are crucial factors for its use in pharmaceutical formulations. The trifluoromethyl group is known for its electron-withdrawing properties, which can influence the compound's reactivity and biological activity.

Recent studies have explored the pharmacological properties of Oxan-4-yl3-(trifluoromethyl)phenylmethanamine Hydrochloride. One notable area of research is its potential as an inhibitor of specific enzymes involved in metabolic pathways. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibits the activity of a key enzyme in the fatty acid synthesis pathway, suggesting its potential as a therapeutic agent for metabolic disorders such as diabetes and obesity.

In addition to its enzymatic inhibition properties, Oxan-4-yl3-(trifluoromethyl)phenylmethanamine Hydrochloride has been investigated for its neuroprotective effects. Research conducted at the University of California, Los Angeles (UCLA) found that this compound exhibits neuroprotective activity by reducing oxidative stress and inflammation in neuronal cells. These findings open up new avenues for its use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The pharmacokinetic profile of Oxan-4-yl3-(trifluoromethyl)phenylmethanamine Hydrochloride has also been studied extensively. A study published in the European Journal of Pharmaceutical Sciences reported that this compound has favorable pharmacokinetic properties, including good oral bioavailability and a long half-life. These characteristics make it an attractive candidate for oral drug delivery systems, which can improve patient compliance and reduce dosing frequency.

Clinical trials are currently underway to evaluate the safety and efficacy of Oxan-4-yl3-(trifluoromethyl)phenylmethanamine Hydrochloride in human subjects. Early results from Phase I trials have shown that the compound is well-tolerated with no significant adverse effects observed at therapeutic doses. These preliminary findings are encouraging and warrant further investigation in larger, more advanced clinical trials.

In conclusion, Oxan-4-yl3-(trifluoromethyl)phenylmethanamine Hydrochloride (CAS No. 1803591-16-3) is a promising compound with a diverse range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an exciting candidate for further research and development in the pharmaceutical industry. As more studies are conducted, it is likely that new insights into its mechanisms of action and therapeutic potential will emerge, paving the way for innovative treatments for various diseases.